Cas no 167487-83-4 (Ethyl 1H-benzo[d]imidazole-7-carboxylate)
167487-83-4 structure
Product Name:Ethyl 1H-benzo[d]imidazole-7-carboxylate
CAS No:167487-83-4
MF:C10H10N2O2
MW:190.198602199554
MDL:MFCD18251681
CID:110951
PubChem ID:13180239
Update Time:2025-04-18
Ethyl 1H-benzo[d]imidazole-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1H-benzo[d]imidazole-7-carboxylate
- Ethyl 4-Benzimidazolecarboxylate
- 1H-Benzimidazole-7-carboxylicacid, ethyl ester
- ethyl 3H-benzo[d]imidazole-4-carboxylate
- ethyl 1H-benzimidazole-4-carboxylate
- Ethyl benzimidazole-4-carboxylate
- ethyl 1H-benzo[d]iMidazole-4-carboxylate
- 1H-BenziMidazole-4-carboxylic acid, ethyl ester
- 1H-Benzimidazole-4-carboxylicacid,ethylester(9CI)
- 1H-Benzimidazole-7-carboxylic acid, ethyl ester
- Ethyl4-Benzimidazolecarboxylate
- AMBZ0078
- BIROFVBTDWNLKU-UHFFFAOYSA-N
- RB3110
- AK
- A882238
- AKOS028109852
- AKOS015998736
- 167487-83-4
- DTXSID30525099
- MFCD20692524
- 1h-benzimidazole-4-carboxylic acid ethyl ester
- MFCD18251681
- Ethyl1H-benzo[d]imidazole-7-carboxylate
- CS-0042869
- FT-0696426
- SCHEMBL534252
- DS-18214
- SY022484
- AM62683
- ethyl 1H-1,3-benzodiazole-4-carboxylate
- DA-09484
-
- MDL: MFCD18251681
- Inchi: 1S/C10H10N2O2/c1-2-14-10(13)7-4-3-5-8-9(7)12-6-11-8/h3-6H,2H2,1H3,(H,11,12)
- InChI Key: BIROFVBTDWNLKU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=CC2=C1N=CN2)=O
Computed Properties
- Exact Mass: 190.07400
- Monoisotopic Mass: 190.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55
Experimental Properties
- Color/Form: No data available
- Density: 1.272
- Melting Point: No data available
- Boiling Point: 417.6±18.0°C at 760 mmHg
- Flash Point: 189.8±26.5 °C
- PSA: 54.98000
- LogP: 1.73960
Ethyl 1H-benzo[d]imidazole-7-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Sealed in dry,Room Temperature
Ethyl 1H-benzo[d]imidazole-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A117035-100mg |
Ethyl 1H-benzo[d]imidazole-7-carboxylate |
167487-83-4 | 98% | 100mg |
$10.0 | 2024-07-21 | |
| Ambeed | A117035-250mg |
Ethyl 1H-benzo[d]imidazole-7-carboxylate |
167487-83-4 | 98% | 250mg |
$14.0 | 2024-07-21 | |
| Ambeed | A117035-1g |
Ethyl 1H-benzo[d]imidazole-7-carboxylate |
167487-83-4 | 98% | 1g |
$31.0 | 2024-07-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CT700-200mg |
Ethyl 1H-benzo[d]imidazole-7-carboxylate |
167487-83-4 | 98% | 200mg |
84.0CNY | 2021-07-12 | |
| Apollo Scientific | OR928479-1g |
Ethyl 1H-benzo[d]imidazole-4-carboxylate |
167487-83-4 | 95% | 1g |
£50.00 | 2025-02-21 | |
| Chemenu | CM157423-1g |
Ethyl 3H-benzo[d]imidazole-4-carboxylate |
167487-83-4 | 98% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM157423-5g |
Ethyl 3H-benzo[d]imidazole-4-carboxylate |
167487-83-4 | 98% | 5g |
$*** | 2023-03-31 | |
| abcr | AB439496-250 mg |
Ethyl 1H-benzo[d]imidazole-7-carboxylate; . |
167487-83-4 | 250MG |
€75.50 | 2022-08-31 | ||
| abcr | AB439496-1 g |
Ethyl 1H-benzo[d]imidazole-7-carboxylate; . |
167487-83-4 | 1g |
€105.50 | 2022-08-31 | ||
| abcr | AB439496-5 g |
Ethyl 1H-benzo[d]imidazole-7-carboxylate; . |
167487-83-4 | 5g |
€308.00 | 2022-08-31 |
Ethyl 1H-benzo[d]imidazole-7-carboxylate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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